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Compound Name:
3-[(2-

Furylmethyl)amino]propanamide

CAS No.: 853127-43-2

Cat. No.: B3157842

Get Quote

CAS Number: 853127-43-2

Abstract
This technical guide provides a comprehensive overview of 3-[(2-
Furylmethyl)amino]propanamide, a heterocyclic compound with potential applications in

medicinal chemistry and drug discovery. While specific research on this molecule is limited, this

document consolidates available physicochemical data and presents a detailed, logical

framework for its synthesis, potential biological activities, and avenues for future research. This

guide is intended for researchers, scientists, and professionals in the field of drug development,

offering a foundational understanding of this compound and its place within the broader context

of furan-containing bioactive molecules. By extrapolating from established synthetic

methodologies and the known pharmacology of related structures, this paper aims to catalyze

further investigation into the therapeutic potential of 3-[(2-Furylmethyl)amino]propanamide.
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Introduction: Unveiling a Potential Bioactive
Scaffold
3-[(2-Furylmethyl)amino]propanamide is a small molecule characterized by a furan ring

linked to a propanamide moiety via a secondary amine. The furan ring is a prevalent scaffold in

a multitude of pharmacologically active compounds, valued for its ability to engage in various

biological interactions.[1][2] Its derivatives are known to exhibit a wide spectrum of activities,

including antimicrobial, anti-inflammatory, and neuroprotective properties.[3][4][5] The

propanamide structure, on the other hand, offers a flexible and functionalized linker that can be

crucial for molecular recognition by biological targets.[6]

The strategic combination of these two pharmacophores in 3-[(2-
Furylmethyl)amino]propanamide suggests its potential as a novel candidate for drug

discovery programs. This guide will delve into the technical aspects of this compound,

providing a solid foundation for researchers interested in exploring its synthetic chemistry and

biological profile.

Physicochemical Properties and Structural Data
While extensive experimental data for 3-[(2-Furylmethyl)amino]propanamide is not readily

available in peer-reviewed literature, a compilation of its predicted and supplier-reported

properties provides a useful starting point for its characterization.

Property Value Source

CAS Number 853127-43-2 [7]

Molecular Formula C₈H₁₂N₂O₂ [7][8]

Molecular Weight 168.19 g/mol [7]

Appearance Solid (predicted)

Purity ≥98% (as offered by suppliers) [7]

Storage Sealed in dry, 2-8°C [7]

SMILES C1=COC(=C1)CNCCC(=O)N [7]
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Computational Chemistry Data:

Descriptor Value Source

Topological Polar Surface Area

(TPSA)
68.26 Å² [7]

LogP (octanol-water partition

coefficient)
0.2446 [7]

Hydrogen Bond Acceptors 3 [7]

Hydrogen Bond Donors 2 [7]

Rotatable Bonds 5 [7]

Proposed Synthetic Pathway: A Logic-Driven
Approach
To date, a specific, published synthetic route for 3-[(2-Furylmethyl)amino]propanamide has

not been identified. However, based on established principles of organic chemistry and known

reactions for similar compounds, a plausible and efficient synthetic strategy can be proposed. A

two-step approach involving a Michael addition followed by amidation is a logical and practical

route.

Proposed Synthesis Workflow
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Step 1: Michael Addition Step 2: (Alternative) Amidation

Furfurylamine

Michael Addition

Acrylamide

3-[(2-Furylmethyl)amino]propanamide

Direct Synthesis

3-[(2-Furylmethyl)amino]propanoic acid

Amidation

Alternative Route

Proposed synthetic routes to 3-[(2-Furylmethyl)amino]propanamide.

Click to download full resolution via product page

Caption: Proposed synthetic routes to 3-[(2-Furylmethyl)amino]propanamide.

Detailed Experimental Protocol (Proposed)
Step 1: Synthesis of 3-[(2-Furylmethyl)amino]propanamide via Michael Addition

This one-pot synthesis is proposed as the most direct route.

Reactants: Furfurylamine (1.0 eq), Acrylamide (1.0-1.2 eq)

Solvent: A protic solvent such as ethanol or methanol.

Catalyst: A weak base catalyst, such as triethylamine or potassium carbonate, can be used

to facilitate the reaction, although the reaction may proceed without a catalyst at elevated

temperatures.

Procedure:

To a solution of furfurylamine in the chosen solvent, add the catalyst (if used).

Slowly add acrylamide to the reaction mixture at room temperature.
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The reaction mixture is then stirred at room temperature or gently heated (40-60°C) and

monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass

Spectrometry (LC-MS) until completion.

Upon completion, the solvent is removed under reduced pressure.

The crude product is then purified by column chromatography on silica gel using an

appropriate solvent system (e.g., dichloromethane/methanol or ethyl acetate/hexane

gradient) to yield the pure 3-[(2-Furylmethyl)amino]propanamide.

Causality Behind Experimental Choices:

The choice of a protic solvent is to facilitate the proton transfer steps in the Michael addition

mechanism.

The use of a slight excess of acrylamide can help drive the reaction to completion, but a

large excess should be avoided to minimize polymerization.

Monitoring the reaction is crucial to prevent the formation of side products from over-reaction

or decomposition.

Potential Biological Activities and Therapeutic
Applications: An Extrapolative Analysis
Due to the absence of specific biological data for 3-[(2-Furylmethyl)amino]propanamide, its

potential pharmacological profile can be inferred from the known activities of its core structural

motifs: the furan ring and the propanamide backbone.

The Furan Moiety: A Gateway to Bioactivity
The furan ring is a key component in numerous drugs and biologically active compounds.[1] Its

presence can confer a range of therapeutic properties:

Antimicrobial Activity: Furan derivatives have demonstrated efficacy against a variety of

bacterial and fungal strains.[2][5] The mechanism often involves the disruption of microbial

cellular processes.
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Anti-inflammatory Effects: Certain furan-containing molecules have been shown to modulate

inflammatory pathways, suggesting potential applications in treating inflammatory disorders.

[3][4]

Neuroprotective and CNS-related Activities: The furan scaffold is present in compounds with

antidepressant, anxiolytic, and neuroprotective properties, highlighting its potential for

targeting the central nervous system.[3][9]

The Propanamide Linker: A Modulator of Function
The propanamide group is not merely a linker but can actively participate in molecular

interactions and influence the overall properties of the molecule. The amide bond is a

fundamental feature of peptides and proteins, and its presence in a small molecule can

facilitate hydrogen bonding with biological targets.

Potential Synergistic Effects and Therapeutic
Hypotheses
The combination of the furan ring and the propanamide linker in 3-[(2-
Furylmethyl)amino]propanamide could lead to synergistic or novel biological activities.

Based on the known pharmacology of related compounds, the following therapeutic areas

warrant investigation:

Novel Antibiotics: The compound could be screened for activity against multidrug-resistant

bacteria, with the furan moiety acting as the primary pharmacophore and the propanamide

chain optimizing its pharmacokinetic properties.

Anti-inflammatory Agents: Investigation into its ability to inhibit key inflammatory mediators

could reveal its potential in treating chronic inflammatory diseases.

Neurotherapeutics: Given the prevalence of the furan motif in CNS-active drugs, exploring its

effects on neuronal pathways could uncover novel treatments for neurodegenerative

diseases or psychiatric disorders.

Future Research Directions

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/39350406/
https://www.mdpi.com/2227-9717/10/10/1997
https://pubmed.ncbi.nlm.nih.gov/39350406/
https://www.academia.edu/98253254/Pharmacological_Study_of_Some_Newly_Synthesized_Furan_Derivatives
https://www.benchchem.com/product/b3157842/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-2-furylmethyl-amino-propanamide
https://www.benchchem.com/product/b3157842/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-2-furylmethyl-amino-propanamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3157842?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The field is wide open for the exploration of 3-[(2-Furylmethyl)amino]propanamide. The

following are key areas for future investigation:

Definitive Synthesis and Characterization: The proposed synthetic route should be

experimentally validated, and the compound fully characterized using modern analytical

techniques (NMR, IR, Mass Spectrometry, and X-ray crystallography).

In Vitro Biological Screening: A comprehensive screening of the compound against a panel

of biological targets is essential. This should include assays for antimicrobial, anti-

inflammatory, and cytotoxic activity.

In Vivo Studies: Should in vitro studies yield promising results, subsequent in vivo

experiments in relevant animal models will be necessary to evaluate its efficacy,

pharmacokinetic profile, and safety.

Structure-Activity Relationship (SAR) Studies: Synthesis and biological evaluation of a library

of analogs of 3-[(2-Furylmethyl)amino]propanamide will be crucial for optimizing its activity

and understanding its mechanism of action.

Conclusion
While 3-[(2-Furylmethyl)amino]propanamide (CAS 853127-43-2) is currently an

understudied molecule, its chemical structure, combining the versatile furan ring with a

propanamide linker, presents a compelling case for its potential as a valuable scaffold in drug

discovery. This technical guide has provided a foundational understanding of its

physicochemical properties, proposed a logical synthetic pathway, and extrapolated its

potential biological activities based on the established pharmacology of its constituent moieties.

It is our hope that this comprehensive overview will serve as a catalyst for further research into

this promising compound, ultimately unlocking its potential therapeutic applications.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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